Cas no 1807079-47-5 (1-Bromo-2-fluoro-6-fluoromethoxy-3-nitrobenzene)

• Product Name: 1-Bromo-2-fluoro-6-fluoromethoxy-3-nitrobenzene
• CAS No: 1807079-47-5
• MF: C₇H₄BrF₂NO₃
• MW: 268.012368202209
• CID: 4976083
• Update Time: 2025-10-25

1-Bromo-2-fluoro-6-fluoromethoxy-3-nitrobenzene Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-2-fluoro-6-fluoromethoxy-3-nitrobenzene

• Inchi： 1S/C7H4BrF2NO3/c8-6-5(14-3-9)2-1-4(7(6)10)11(12)13/h1-2H,3H2
• InChI Key： DFCDLOVYUZCXDX-UHFFFAOYSA-N
• SMILES： BrC1C(=C(C=CC=1OCF)[N+](=O)[O-])F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 214
• XLogP3: 3
• Topological Polar Surface Area: 55

Additional information on 1-Bromo-2-fluoro-6-fluoromethoxy-3-nitrobenzene

Introduction to 1-Bromo-2-fluoro-6-fluoromethoxy-3-nitrobenzene (CAS No. 1807079-47-5)

1-Bromo-2-fluoro-6-fluoromethoxy-3-nitrobenzene, identified by the CAS number 1807079-47-5, is a fluorinated nitroaromatic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to a class of molecules characterized by the presence of multiple fluorine atoms and a nitro group, which contribute to its unique chemical properties and reactivity. The structural arrangement of bromine, fluoro, and fluromethoxy substituents on the benzene ring creates a highly functionalized platform, making it a valuable intermediate in synthetic chemistry.

The importance of this compound lies in its potential applications as a building block for more complex molecules. In recent years, there has been growing interest in fluorinated aromatic compounds due to their enhanced metabolic stability, improved binding affinity, and increased bioavailability in drug candidates. The nitro group in 1-bromo-2-fluoro-6-fluoromethoxy-3-nitrobenzene further enhances its utility, as it can be readily reduced to an amine or diazotized for further functionalization. These properties make it particularly useful in the development of novel therapeutic agents.

Recent studies have highlighted the role of fluorinated nitroaromatics in medicinal chemistry. For instance, compounds with similar structural motifs have been explored for their antimicrobial and anticancer properties. The electron-withdrawing nature of the nitro group and the electron-donating effect of the fluromethoxy group create a balance that can influence the reactivity and biological activity of the molecule. This balance is critical for optimizing pharmacokinetic profiles and therapeutic efficacy.

One notable application of 1-bromo-2-fluoro-6-fluoromethoxy-3-nitrobenzene is in the synthesis of kinase inhibitors. Kinases are enzymes that play a crucial role in many cellular processes, and their dysregulation is often associated with diseases such as cancer. By incorporating this compound into drug candidates, researchers can design molecules that selectively inhibit specific kinases, thereby targeting pathological pathways. The bromine substituent provides a handle for further derivatization via cross-coupling reactions, allowing for the creation of diverse pharmacophores.

The synthesis of 1-bromo-2-fluoro-6-fluoromethoxy-3-nitrobenzene typically involves multi-step organic transformations starting from commercially available aromatic precursors. The introduction of fluorine atoms can be achieved through nucleophilic aromatic substitution or metal-catalyzed cross-coupling reactions. The nitration step requires careful control of reaction conditions to ensure regioselectivity and high yield. Given its complexity, the synthesis often demands expertise in organic chemistry and an understanding of reaction mechanisms to optimize yields and purity.

In academic research, this compound has been used as a scaffold for exploring new synthetic methodologies. For example, studies have demonstrated its utility in transition-metal-catalyzed reactions, such as palladium-catalyzed coupling with various heterocycles. These reactions not only expand the synthetic toolbox but also provide access to novel derivatives with potential biological activity. The versatility of 1-bromo-2-fluoro-6-fluoromethoxy-3-nitrobenzene underscores its value as a research tool.

The impact of fluorine substitution on the electronic properties and reactivity of aromatic compounds has been extensively studied. Fluorine atoms are known to modulate lipophilicity, metabolic stability, and binding interactions with biological targets. In 1-bromo-2-fluoro-6-fluoromethoxy-3-nitrobenzene, the combination of multiple fluorine atoms with other substituents creates a complex interplay of electronic effects that can be exploited for drug design. This complexity necessitates rigorous computational studies and experimental validation to fully understand its behavior.

Advances in computational chemistry have enabled researchers to predict the properties of molecules like 1-bromo-2-fluoro-6-fluoromethoxy-3-nitrobenzene before they are synthesized. Techniques such as density functional theory (DFT) and molecular dynamics simulations can provide insights into molecular interactions, energetics, and conformational preferences. These predictions are invaluable for guiding synthetic strategies and optimizing drug candidates for clinical development.

The pharmaceutical industry has increasingly recognized the importance of fluorinated compounds in drug discovery. Many approved drugs contain one or more fluorine atoms, which contribute to their therapeutic success. As a result, there is ongoing demand for high-quality intermediates like 1-bromo-2-fluoro-6-fluoromethoxy-3-nitrobenzene that can be used to develop new treatments for various diseases. The ability to produce these compounds efficiently and at scale is critical for meeting market needs.

In conclusion,1-Bromo-2-fluoro-6-fluoromethoxy-3-nitrobenzene (CAS No. 1807079-47-5) represents a significant advancement in synthetic chemistry with broad applications in pharmaceutical research. Its unique structural features make it a valuable intermediate for developing novel therapeutic agents targeting various diseases. As research continues to uncover new synthetic methods and applications, this compound will undoubtedly remain at the forefront of medicinal chemistry innovation.